8-methoxy-1,2-dihydroisoquinolin-3(4H)-one
Overview
Description
8-methoxy-1,2-dihydroisoquinolin-3(4H)-one, also known as L-Stepholidine (L-SPD), is a natural alkaloid that was first isolated from the Chinese medicinal plant, Stephania intermedia. L-SPD has been shown to have various biochemical and physiological effects, making it a promising candidate for scientific research applications.
Scientific Research Applications
Synthesis and Chemical Properties
- Regioselective Synthesis : The compound has been used in the regioselective synthesis of various chemical structures, like pyrazolo[4,3-c]quinolin-4(5H)one, demonstrating its utility in synthetic organic chemistry (Chimichi, Boccalini, & Matteucci, 2008).
- Methodology for Construction of Isoquinoline Alkaloids : It also plays a role in new methodologies for constructing the 3,4-dihydroisoquinolinone skeleton, a key structure in isoquinoline alkaloids (Mujde, Özcan, & Balcı, 2011).
Biological Applications
- Antiproliferative and Antiparasitic Activities : Certain derivatives, such as 4-anilino-8-methoxy-2-phenylquinoline, have shown significant antiproliferative activities against cancer cells (Chen et al., 2006). Additionally, 8-methoxy isoquinoline derivatives have been evaluated for their antiparasitic activities (Nanayakkara et al., 2008).
- HIV-1 Integrase and Reverse Transcriptase Inhibition : Magnesium chelating 2-hydroxyisoquinoline-1,3(2H,4H)-diones, structurally related to 8-methoxy-1,2-dihydroisoquinolin-3(4H)-one, have been found to inhibit HIV-1 integrase and the ribonuclease H function of HIV-1 reverse transcriptase (Billamboz et al., 2011).
Pharmacological Research
- N-Type Calcium Channel Blocker : An 8-methoxytetrahydroisoquinoline derivative has been identified as a novel orally active small-molecule N-type calcium channel blocker without CYP inhibition liability, indicating its potential in treating neuropathic pain (Ogiyama et al., 2015).
Advanced Material Science
- Quantum Entanglement in Cancer Diagnosis : A study explored the interaction between a complex molecule containing a 8-methoxy-3,4-dihydroisoquinolin-7-yl moiety and a two-mode field in quantum entanglement dynamics for diagnosing human cancer cells, tissues, and tumors (Alireza, Jennifer, & Angela, 2019).
properties
IUPAC Name |
8-methoxy-2,4-dihydro-1H-isoquinolin-3-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-13-9-4-2-3-7-5-10(12)11-6-8(7)9/h2-4H,5-6H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCFQGCOTGKPQNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1CNC(=O)C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.